Cas no 1563663-59-1 ((Z)-3-(4-ethoxyphenyl)-2-fluoroprop-2-enoic acid)

• Product Name: (Z)-3-(4-ethoxyphenyl)-2-fluoroprop-2-enoic acid
• CAS No: 1563663-59-1
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 5252056
• Update Time: 2025-10-10

(Z)-3-(4-ethoxyphenyl)-2-fluoroprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(4-ethoxyphenyl)-2-fluoroprop-2-enoic acid
• (Z)-3-(4-ethoxyphenyl)-2-fluoroprop-2-enoic acid
• 2-Propenoic acid, 3-(4-ethoxyphenyl)-2-fluoro-

• Inchi： 1S/C11H11FO3/c1-2-15-9-5-3-8(4-6-9)7-10(12)11(13)14/h3-7H,2H2,1H3,(H,13,14)/b10-7-
• InChI Key： RCGXERWXYJLKEH-YFHOEESVSA-N
• SMILES： F/C(/C(=O)O)=C\C1C=CC(=CC=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Additional information on (Z)-3-(4-ethoxyphenyl)-2-fluoroprop-2-enoic acid

Comprehensive Overview of (Z)-3-(4-ethoxyphenyl)-2-fluoroprop-2-enoic acid (CAS No. 1563663-59-1)

The compound (Z)-3-(4-ethoxyphenyl)-2-fluoroprop-2-enoic acid (CAS No. 1563663-59-1) is a fluorinated unsaturated carboxylic acid derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the Z-configuration, 4-ethoxyphenyl moiety, and fluoropropenoic acid backbone, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its applications in drug discovery.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. (Z)-3-(4-ethoxyphenyl)-2-fluoroprop-2-enoic acid exemplifies this trend, as the fluoroalkene group mimics the electronic and steric properties of a peptide bond, making it a promising scaffold for protease inhibitors. This aligns with current industry focus on targeted drug delivery and precision medicine, where such compounds play a pivotal role.

The synthesis of CAS 1563663-59-1 typically involves palladium-catalyzed cross-coupling or Horner-Wadsworth-Emmons reactions, methods widely discussed in green chemistry forums. Environmental concerns have spurred innovations in solvent-free or aqueous-phase synthesis, addressing queries like "How to reduce waste in fluorochemical production?"—a frequent search among synthetic chemists. The compound’s ethoxyphenyl group also attracts attention for its photophysical properties, relevant to OLED materials research.

Analytical characterization of (Z)-3-(4-ethoxyphenyl)-2-fluoroprop-2-enoic acid employs techniques like NMR (notably ¹⁹F-NMR), HPLC, and mass spectrometry. These methods are critical for verifying the Z/E isomer purity, a common concern in peer-reviewed studies. The compound’s logP and pKa values further underscore its utility in QSAR modeling, a hot topic in computational chemistry circles.

Beyond pharmaceuticals, this compound’s derivatives show promise in crop protection, resonating with searches on "next-gen agrochemicals." Its fluoropropenoic acid core may disrupt pathogen metabolic pathways, offering eco-friendly alternatives to traditional pesticides. Such applications align with global trends toward sustainable agriculture, making CAS 1563663-59-1 a compound of interdisciplinary interest.

In conclusion, (Z)-3-(4-ethoxyphenyl)-2-fluoroprop-2-enoic acid represents a convergence of medicinal chemistry, materials science, and environmental innovation. Its multifaceted applications—from drug design to smart materials—ensure its relevance in cutting-edge research, answering pressing questions in both academic and industrial settings.